Cas no 5440-47-1 (2-acetamidododecanoic Acid)
2-acetamidododecanoic Acid structure
Product Name:2-acetamidododecanoic Acid
CAS No:5440-47-1
MF:C14H27NO3
MW:257.369084596634
CID:941086
PubChem ID:227949
Update Time:2025-04-19
2-acetamidododecanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-acetamidododecanoic Acid
- 2-(acetylamino)dodecanoic acid
- AC1L5FV7
- AC1Q5KZN
- AR-1C8389
- CTK5A0868
- NSC20171
- NSC-20171
- SCHEMBL5982247
- 5440-47-1
- DTXSID80281113
- DS-003890
- AKOS013464500
-
- Inchi: 1S/C14H27NO3/c1-3-4-5-6-7-8-9-10-11-13(14(17)18)15-12(2)16/h13H,3-11H2,1-2H3,(H,15,16)(H,17,18)
- InChI Key: ZNZSRMPKAXHGNR-UHFFFAOYSA-N
- SMILES: OC(C(CCCCCCCCCC)NC(C)=O)=O
Computed Properties
- Exact Mass: 257.19921
- Monoisotopic Mass: 257.19909372g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 11
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.4
2-acetamidododecanoic Acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5440-47-1 (2-acetamidododecanoic Acid) Related Products
- 149-87-1(5-oxopyrrolidine-2-carboxylic acid)
- 99-15-0(Acetylleucine)
- 997-55-7(N-Acetyl-L-aspartic acid)
- 3077-46-1((2S,3S)-2-Acetamido-3-methylpentanoic acid)
- 68-95-1(N-Acetyl-L-proline)
- 1188-21-2(N-Acetyl-L-(-)-leucine)
- 1188-37-0(N-Acetyl-L-glutamic acid)
- 98-79-3(L-Pyroglutamic acid)
- 2490-97-3(Aceglutamide)
- 4042-36-8((2R)-5-oxopyrrolidine-2-carboxylic acid)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent